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Compound of Interest

Compound Name: Sertindole-d4

CAS No.: 1794737-42-0

Cat. No.: B565351 Get Quote

Executive Summary & Operational Context
Sertindole-d4 (Deuterated Sertindole) is a stable isotope-labeled analog of the atypical

antipsychotic Sertindole.[1] It is primarily utilized as an internal standard in quantitative mass

spectrometry (LC-MS/MS) for therapeutic drug monitoring and pharmacokinetic studies.[1]

While chemically similar to its non-deuterated parent, its application as a high-value analytical

standard dictates specific disposal protocols that differ from bulk pharmaceutical waste.[1]

Crucially, the presence of both Chlorine and Fluorine in the molecular structure (

) mandates its classification as Halogenated Organic Waste. Improper disposal via non-
halogenated streams or municipal drains poses severe environmental risks (aquatic toxicity)
and regulatory violations (formation of dioxins during low-temperature incineration).

Hazard Identification & Risk Assessment
Before handling waste, operators must understand the specific hazard profile.[1] Sertindole-d4
shares the toxicological properties of Sertindole.[1]

Table 1: GHS Hazard Classification & Safety Data
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Parameter Classification H-Code Description

Acute Toxicity Oral (Cat 4) H302
Harmful if swallowed.

[1][2][3]

Acute Toxicity Dermal (Cat 3) H311
Toxic in contact with

skin.[1][2]

Irritation Eye (Cat 2A) H319
Causes serious eye

irritation.[1][2]

Environmental Aquatic Acute (Cat 1) H400
Very toxic to aquatic

life.[1][3]

Environmental
Aquatic Chronic (Cat

1)
H410

Very toxic to aquatic

life with long-lasting

effects.[1][3]

Chemical Structure Halogenated N/A
Contains Fluorine and

Chlorine.

Critical Safety Note: Sertindole is associated with QT interval prolongation in humans.[1] While

analytical standards involve milligram quantities, accidental ingestion or transdermal absorption

of concentrated stock solutions presents a cardiac risk.[1]

The "Why": Scientific Basis for Disposal Protocols
To ensure compliance and safety, researchers must understand the causality behind these

procedures:

Halogenated Incineration Requirement: Because Sertindole-d4 contains halogens (Cl, F), it

cannot be incinerated in standard medical waste kilns that operate at lower temperatures.[1]

Incomplete combustion of halogenated organics can generate hydrogen chloride (HCl),
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hydrogen fluoride (HF), and potentially dioxins/furans. It requires High-Temperature

Incineration (>1100°C) with flue gas scrubbing.[1][4]

Aquatic Persistence: The H400/H410 classification indicates that Sertindole does not

biodegrade rapidly.[1] Releasing even trace amounts into sink drains can bypass municipal

water treatment filtration, bioaccumulating in local aquatic ecosystems.[1]

Isotopic Inventory Control: As a deuterated standard, this compound is often expensive and

tracked.[1] "Disposal" often includes "Reconciliation" in the lab's inventory management

system to account for the consumed mass.[1]

Step-by-Step Disposal Workflow
A. Solid Waste (Expired Vials / Dry Powder)[1]

Do Not Rinse: Do not rinse empty vials into the sink.

Solvent Rinse (Optional): If the vial contains residual powder, rinse with a small volume of

Methanol or DMSO.[1]

Segregation: Pour the rinse into the Halogenated Organic Solvent waste stream.[1]

Vial Disposal: Place the rinsed glass vial into the Glass/Sharps container (if chemically

decontaminated) or the Solid Hazardous Waste bin (if residue remains).[1]

B. Liquid Waste (Stock Solutions / LC-MS Effluent)[1]
Identify Solvent: Sertindole-d4 is typically dissolved in Methanol, Acetonitrile, or DMSO.[1]

Segregation Rule: Because the solute (Sertindole-d4) is halogenated, the entire solution

must be treated as Halogenated Waste, even if the solvent itself (e.g., Methanol) is non-

halogenated.

Container: Use High-Density Polyethylene (HDPE) or Glass waste carboys.[1] Avoid metal

containers if the solution has become acidic.[1]

Diagram 1: Waste Stream Decision Logic
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Waste Identification:
Sertindole-d4

Physical State?

Solid / Vials Liquid Solution

Residue Present?

Rinse with MeOH

Trace Residue

Hazardous Solid Waste
(Incineration)

Significant Residue

Glass/Sharps Bin

Cleaned Vial

Halogenated Solvent Waste
(Red Can/Carboy)

Rinsate

Contains Halogens?
(YES - Sertindole has Cl/F)

Mandatory

Click to download full resolution via product page

Caption: Decision matrix for segregating Sertindole-d4 waste based on physical state and

halogen content.

Emergency Spillage Management
Accidental spills of analytical standards are usually small volume (<10 mL) but high

concentration.[1]
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Protocol
Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloving

recommended), Safety Goggles, and a Lab Coat. If powder is airborne, use an N95/P100

respirator.[1]

Containment:

Liquid: Surround the spill with absorbent pads or vermiculite.[1] Do not use paper towels

alone as they may not contain the solvent vapors.[1]

Powder: Cover with a damp paper towel (methanol-dampened) to prevent dust generation.

[1]

Cleanup: Wipe from the outside in.[1]

Decontamination: Wash the surface with a soap/water solution followed by a methanol wipe

to solubilize lipophilic residues.[1]

Disposal: All contaminated pads and gloves must go into the Solid Hazardous Waste bin

(sealed bag).[1]

Diagram 2: Spill Response Workflow
1. Alert & PPE

(Gloves, Goggles)
2. Containment

(Absorbent Pads)
3. Decontamination

(Solvent Wipe)
4. Disposal

(Haz Waste Bag)

Click to download full resolution via product page

Caption: Immediate response workflow for Sertindole-d4 spills in a laboratory setting.

Regulatory Framework & Compliance
This protocol aligns with global standards for hazardous pharmaceutical waste.[1]

US EPA (RCRA): Sertindole is not explicitly P-listed (acutely hazardous), but it meets the

criteria for Toxic Waste if leachable concentrations exceed limits. It generally falls under
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Halogenated Organic Solvents (F-listed) when mixed with solvents like Methylene Chloride,

or characteristic hazardous waste.[1]

European Waste Catalogue (EWC):

18 01 08: Cytotoxic and cytostatic medicines (often applied to potent antipsychotics).[1]

07 05 13: Solid wastes containing hazardous substances.[1][5]

Controlled Substance Status: Sertindole is generally not a DEA Schedule I-V controlled

substance in the USA, but it is a prescription-only molecule. Always verify local regulations

as deuterated standards of controlled substances (if applicable in your region) require

witnessing of destruction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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